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Compound of Interest

Compound Name: Fmoc-[D]Ala-OH

Cat. No.: B613610 Get Quote

For researchers, scientists, and professionals in drug development, the quality of reagents is

paramount to the success of solid-phase peptide synthesis (SPPS). Fmoc-D-Ala-OH, a key

building block for introducing D-alanine into peptides, is available from numerous suppliers.

This guide provides an objective comparison of Fmoc-D-Ala-OH from various sources,

supported by publicly available data and detailed experimental protocols for in-house

verification.

The purity of Fmoc-protected amino acids is a critical factor, as impurities can lead to the

formation of undesirable side-products, complicating purification and potentially compromising

the biological activity of the final peptide.[1] Common impurities include dipeptides, β-alanine

derivatives, and residual starting materials, which can arise during the manufacturing process.

[2][3][4]

Supplier Comparison: A Data-Driven Overview
To facilitate an informed decision, the following table summarizes the product specifications for

Fmoc-D-Ala-OH from several prominent suppliers based on their online product listings. It is

crucial to note that lot-to-lot variability can occur, and it is always recommended to consult the

Certificate of Analysis (CoA) for specific batches.
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Supplier
Product
Name/Bran
d

Purity
(HPLC)

Enantiomeri
c Purity

Other Purity
Specs

CAS
Number

Sigma-

Aldrich

Fmoc-D-Ala-

OH,

Novabiochem

®

≥99.0% ≥99.5% ≥98% (TLC) 79990-15-1

Chem-Impex
Fmoc-D-

alanine

≥99.5%

(HPLC, Chiral

purity)[5]

Not explicitly

stated

separately

-
79990-15-

1[5]

Omizzur

Biotech

Fmoc-D-Ala-

OH

Provides

quality

analysis

report (COA,

MS, HPLC)

upon inquiry.

[6]

- -
79990-15-

1[6]

Anaspec
Fmoc-D-Ala-

OH
- -

Reagent for

peptide

synthesis.[7]

-

Aapptec
Fmoc-D-Ala-

OH

Certificate of

Analysis

available.[8]

- -
79990-15-

1[8]

Santa Cruz

Biotechnolog

y

Fmoc-D-Ala-

OH
- -

For research

use only.[9]

79990-15-

1[9]

Note: A hyphen (-) indicates that the information was not readily available on the product

webpage. Researchers should request a Certificate of Analysis for detailed specifications.
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To ensure the quality and consistency of Fmoc-D-Ala-OH, it is advisable to perform in-house

quality control. Below are detailed protocols for key analytical methods.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This protocol is designed to determine the chemical purity of Fmoc-D-Ala-OH and identify

potential impurities.

Objective: To quantify the purity of Fmoc-D-Ala-OH and detect related impurities.[1]

Materials and Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

Sample Solvent: Acetonitrile/Water (50:50, v/v)

Fmoc-D-Ala-OH standard and samples from different suppliers

Procedure:

Sample Preparation: Dissolve a known concentration of Fmoc-D-Ala-OH in the sample

solvent.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Detection Wavelength: 265 nm[10]

Injection Volume: 10 µL
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Gradient: A linear gradient from 30% to 100% Mobile Phase B over 20 minutes is a good

starting point. This may need to be optimized depending on the specific column and

system.

Data Analysis: Integrate the peak areas of the chromatogram. The purity is calculated as the

percentage of the main peak area relative to the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Verification
¹H NMR spectroscopy can be used to confirm the chemical structure of Fmoc-D-Ala-OH and

detect impurities that may not be resolved by HPLC.

Objective: To verify the identity and structural integrity of Fmoc-D-Ala-OH.

Materials and Instrumentation:

NMR spectrometer (e.g., 300 or 400 MHz)

NMR tubes

Deuterated solvent (e.g., DMSO-d₆)

Fmoc-D-Ala-OH sample

Procedure:

Sample Preparation: Dissolve a small amount of the Fmoc-D-Ala-OH sample in the

deuterated solvent.

Data Acquisition: Acquire the ¹H NMR spectrum according to the instrument's standard

procedures.

Data Analysis: Compare the obtained spectrum with a reference spectrum or expected

chemical shifts. Key signals to look for in DMSO-d₆ include a doublet for the methyl group

around 1.3 ppm, a multiplet for the alpha-proton around 4.0 ppm, and characteristic aromatic

signals for the Fmoc group between 7.3 and 7.9 ppm.[11]
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Visualizing Experimental and Logical Workflows
To better illustrate the processes involved in selecting and verifying Fmoc-D-Ala-OH, the

following diagrams are provided.

Procurement & Initial Screening

Analytical Verification

Decision & Synthesis

Source Fmoc-D-Ala-OH
from multiple suppliers

Request & Compare
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Click to download full resolution via product page

Caption: Workflow for comparing Fmoc-D-Ala-OH from different suppliers.
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Caption: Relevance of Fmoc-D-Ala-OH purity in therapeutic peptide development.

Conclusion
The selection of a high-quality Fmoc-D-Ala-OH is a critical first step in the synthesis of peptides

containing D-alanine. While suppliers provide initial specifications, independent verification

through methods like HPLC and NMR is highly recommended to ensure the purity and identity

of the reagent. By following a systematic approach of comparing supplier data and conducting

in-house quality control, researchers can minimize the risk of synthesis failure and ensure the
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integrity of their final peptide products. This diligence is particularly crucial in the development

of therapeutic peptides where purity is directly linked to efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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